1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}-1,2,3,6-tetrahydropyridine

• IUPAC Name: 4-[4-(1H-pyrrolo[2,3-b]pyridin-3-yl)-3,6-dihydro-2H-pyridin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C17H15N7/c1-2-12-13(8-19-15(12)18-5-1)11-3-6-24(7-4-11)17-14-9-22-23-16(14)20-10-21-17/h1-3,5,8-10H,4,6-7H2,(H,18,19)(H,20,21,22,23)
• InChI Key: BLSGPFSMHVXPCE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=CNC3=C2C=CC=N3)C4=NC=NC5=C4C=NN5
• Molecular Formula: C17H15N7
• Molecular Weight: 317.3 g/mol
• CAS RN: 938815-88-4

Description

The compound “1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}-1,2,3,6-tetrahydropyridine” belongs to the class of pyrazolo[3,4-d]pyrimidines. Pyrazolo[3,4-d]pyrimidines are known to have significant biological and pharmacological activities. They have been reported to have potential as antiviral, antimicrobial, antitumor agents, and more.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidines involves various chemical reactions. For instance, one method involves the reaction of the ethyl ester derivative in absolute ethanol with hydrazine hydrate. The reaction mixture is heated at reflux for several hours.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-d]pyrimidines is a fused nitrogen-containing heterocyclic ring system. This structure is considered a privileged core skeleton in biologically active compounds and is like a bioisostere of natural purine.

Chemical Reactions Analysis

Pyrazolo[3,4-d]pyrimidines can undergo various chemical reactions to form different derivatives. These derivatives have shown good in vitro anti-proliferative activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[3,4-d]pyrimidines can vary depending on their specific structure and substituents.

Scientific Research Applications

Antiviral Activity

• Compounds related to the specified chemical structure have been investigated for their antiviral activity, particularly against hepatitis B virus (HBV). Studies have shown moderate to high activities in this regard (El‐Sayed, Ramiz, & Abdel-Rahman, 2009).

Synthesis of Heterocyclic Compounds

• These compounds have been utilized in the synthesis of various heterocyclic compounds, including pyridine and pyrimidine derivatives. Such syntheses are significant for creating new molecules with potential pharmaceutical applications (Abdel Fattah, Elneairy, & Gad-Elkareem, 2007).

Mechanism of Action

The mechanism of action of pyrazolo[3,4-d]pyrimidines is often related to their inhibitory effect on certain enzymes. For example, some pyrazolo[3,4-d]pyrimidines have been found to inhibit CDK2, a target for cancer treatment. They can significantly inhibit the growth of certain cell lines.

Safety and Hazards

As with any chemical compound, the safety and hazards of pyrazolo[3,4-d]pyrimidines depend on their specific structure and properties. Some pyrazolo[3,4-d]pyrimidines have shown cytotoxic activities against certain cell lines.

Future Directions

The future directions in the research of pyrazolo[3,4-d]pyrimidines could involve the design and synthesis of new derivatives with improved biological and pharmacological activities. There is also a need for further investigations into their mechanisms of action and potential applications in the treatment of various diseases.